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Introduction

N-acylglycines are a class of endogenous metabolites formed by the conjugation of an acyl-
CoA with glycine. In healthy individuals, these compounds are present at low levels. However,
their concentrations can significantly increase in certain inborn errors of metabolism, such as
fatty acid oxidation disorders and organic acidemias, making them crucial biomarkers for
diagnosis and disease monitoring.[1] Liquid chromatography-tandem mass spectrometry (LC-
MS/MS) has become the gold standard for the accurate and sensitive quantification of N-
acylglycines in biological matrices like plasma and urine due to its high specificity and
throughput.[1] This document provides a detailed protocol for the quantitative analysis of a
panel of N-acylglycines using LC-MS/MS.

Experimental Protocols
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This section details the methodologies for sample preparation, LC-MS/MS analysis, and data

processing for the quantification of N-acylglycines.

Sample Preparation

Plasma Sample Preparation (Protein Precipitation)

Thaw frozen plasma samples on ice.
Vortex the sample for 10 seconds.
In a clean microcentrifuge tube, add 50 uL of plasma.

Add 200 pL of ice-cold acetonitrile containing a suitable internal standard (e.g., n-
Octanoylglycine-2,2-d2).

Vortex vigorously for 30 seconds to precipitate proteins.
Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.[1]

Urine Sample Preparation (Dilute-and-Shoot)

Thaw frozen urine samples at room temperature.
Vortex the sample for 10 seconds.
Centrifuge at 4,000 x g for 5 minutes to pellet any debris.

In a clean microcentrifuge tube, combine 50 L of the urine supernatant with 450 L of an
internal standard working solution (e.g., n-Octanoylglycine-2,2-d2 in 50% methanol/water).

Vortex for 10 seconds.

Transfer the diluted sample to an autosampler vial for LC-MS/MS analysis.[1]

Liquid Chromatography (LC) Conditions
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» System: A high-performance or ultra-high-performance liquid chromatography (HPLC or
UPLC) system.

e Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 pm).
» Mobile Phase A: 0.1% Formic Acid in Water

» Mobile Phase B: 0.1% Formic Acid in Acetonitrile

» Flow Rate: 0.4 mL/min

« Injection Volume: 5 pL

e Gradient Program:

0-1 min: 5% B

[¢]

1-8 min: 5-95% B

[e]

8-9 min: 95% B

[e]

9-9.1 min: 95-5% B

o

9.1-12 min: 5% B

[¢]

Mass Spectrometry (MS) Conditions

o System: A triple quadrupole mass spectrometer.
 lonization Mode: Electrospray lonization (ESI), Positive
o Detection Mode: Multiple Reaction Monitoring (MRM)

¢ lon Source Temperature: 500°C

e lonSpray Voltage: 5500 V

e Curtain Gas: 35 psi
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e Collision Gas: Medium
e Nebulizer Gas (GS1): 50 psi
o Heater Gas (GS2): 50 psi

Data Presentation

Quantitative data for a panel of N-acylglycines are summarized below. Table 1 provides the
MRM transitions for selected N-acylglycines. Table 2 presents the urinary reference ranges for
a comprehensive panel of N-acylglycines.

Table 1: MRM Transitions for N-Acylglycine Panel

Collision Energy

Analyte Precursor lon (m/z) Product lon (m/z) (eV)
e
N-Propionylglycine 132.1 76.1 15
N-Butyrylglycine 146.1 76.1 15
N-Isovalerylglycine 160.1 76.1 16
N-Hexanoylglycine 174.1 76.1 17
N-Octanoylglycine 202.2 76.1 20
N-Suberylglycine 232.2 76.1 22
n-Octanoylglycine-2,2-
oy 204.2 78.1 20

d2 (ISTD)

Note: Collision energies are instrument-dependent and should be optimized.[1]

Table 2: Urinary N-Acylglycine Reference Ranges
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Reference Range (mglg

Associated Metabolic

N-Acylglycine . Disorders with Elevated
Creatinine)
Levels
n-Acetylglycine <3.50 -
) ) Propionic Acidemia, Multiple
n-Propionylglycine <2.25 o
Carboxylase Deficiency
) Isobutyryl-CoA
Isobutyrylglycine <3.00 o
Dehydrogenase Deficiency
Short-Chain Acyl-CoA
n-Butyrylglycine <2.50 Dehydrogenase (SCAD)
Deficiency
) 2-Methylbutyryl-CoA
2-Methylbutyrylglycine <2.00 o
Dehydrogenase Deficiency
Isovalerylglycine <8.00 Isovaleric Acidemia
] 3-Methylcrotonyl-CoA
3-Methylcrotonylglycine <2.25 o
Carboxylase Deficiency
n-Tiglylglycine <9.00 Beta-Ketothiolase Deficiency
Medium-Chain Acyl-CoA
n-Hexanoylglycine <2.00 Dehydrogenase (MCAD)
Deficiency
Medium-Chain Acyl-CoA
n-Octanoylglycine <2.00 Dehydrogenase (MCAD)
Deficiency
3-Phenylpropionylglycine <2.00 -
Medium-Chain Acyl-CoA
Suberylglycine <5.00 Dehydrogenase (MCAD)

Deficiency

Data sourced from Mayo Clinic Laboratories.[2]
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Method Validation Parameters

The described LC-MS/MS method for N-acylglycine quantification typically demonstrates
excellent performance characteristics:

Linearity: Correlation coefficients (r?) > 0.99 are consistently achieved over a wide
concentration range (e.g., 0.1 to 100 pM).[1]

e Lower Limit of Quantification (LLOQ): LLOQs are typically in the low micromolar to
nanomolar range, for instance, 0.1 uM for many analytes.[1]

e Precision: Within- and between-run precision are generally characterized by coefficients of
variation (CVs) of less than 15%.

Accuracy: Accuracy is typically within 85-115% of the nominal concentration.

Mandatory Visualizations
N-Acylglycine Biosynthesis Pathway

| Fatty Acid } Acyl-CoA Synthetase o oy Acyl-CoA

N-Acylglycine

Click to download full resolution via product page

Caption: Biosynthesis pathway of N-acylglycines.

Experimental Workflow for N-Acylglycine Quantification
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Caption: Experimental workflow for N-acylglycine analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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